Cas no 88404-32-4 (Butanoic acid, 4,4'-oxybis-, bis(2,2,2-trifluoroethyl) ester)

88404-32-4 structure
Product name:Butanoic acid, 4,4'-oxybis-, bis(2,2,2-trifluoroethyl) ester
Butanoic acid, 4,4'-oxybis-, bis(2,2,2-trifluoroethyl) ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 4,4'-oxybis-, bis(2,2,2-trifluoroethyl) ester
- 2,2,2-trifluoroethyl 4-[4-oxo-4-(2,2,2-trifluoroethoxy)butoxy]butanoate
- Bis(2,2,2-trifluoroethyl) 4,4'-oxydibutanoate
- 88404-32-4
- DTXSID90547732
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- Inchi: InChI=1S/C12H16F6O5/c13-11(14,15)7-22-9(19)3-1-5-21-6-2-4-10(20)23-8-12(16,17)18/h1-8H2
- InChI Key: CGRKMISGWIODED-UHFFFAOYSA-N
- SMILES: C(CC(=O)OCC(F)(F)F)COCCCC(=O)OCC(F)(F)F
Computed Properties
- Exact Mass: 354.09019258g/mol
- Monoisotopic Mass: 354.09019258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 23
- Rotatable Bond Count: 12
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.8Ų
- XLogP3: 2.7
Butanoic acid, 4,4'-oxybis-, bis(2,2,2-trifluoroethyl) ester Related Literature
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Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
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Yu Huang,Xiaoyu Zhou,Lichun Zhang,Guochen Lin,Man Xu,Yuan Zhao,Mengmeng Jiao,Dengying Zhang,Bingying Pan,Linwei Zhu,Fengzhou Zhao J. Mater. Chem. C, 2020,8, 12240-12246
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Claudio Greco,Kate de Mattos-Shipley,Andrew M. Bailey,Nicholas P. Mulholland,Jason L. Vincent,Christine L. Willis,Thomas J. Simpson Chem. Sci., 2019,10, 2930-2939
88404-32-4 (Butanoic acid, 4,4'-oxybis-, bis(2,2,2-trifluoroethyl) ester) Related Products
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